Cas no 2138118-94-0 (3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile)

• Product Name: 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile
• CAS No: 2138118-94-0
• MF: C₁₀H₃ClF₃NS
• MW: 261.650730371475
• CID: 6580527
• PubChem ID: 165493155
• Update Time: 2025-06-13

3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile
• 2138118-94-0
• EN300-1137352

• Inchi： 1S/C10H3ClF3NS/c11-9-6-2-1-5(10(12,13)14)3-7(6)16-8(9)4-15/h1-3H
• InChI Key： NRZTXCFTHJAAIN-UHFFFAOYSA-N
• SMILES： ClC1=C(C#N)SC2C=C(C(F)(F)F)C=CC=21

Computed Properties

• Exact Mass: 260.9626825g/mol
• Monoisotopic Mass: 260.9626825g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 52Ų

Additional information on 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile

Comprehensive Overview of 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile (CAS No. 2138118-94-0)

3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile (CAS No. 2138118-94-0) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, agrochemical development, and material science. This compound belongs to the benzothiophene family, a class of heterocyclic compounds known for their versatile applications. The presence of a trifluoromethyl group and a chloro substituent enhances its reactivity and makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly exploring its potential due to its unique structural features and functional groups.

One of the most searched questions about 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile revolves around its synthesis and applications. The compound is synthesized through multi-step organic reactions, often involving halogenation and cyanation processes. Its carbonitrile moiety is particularly noteworthy, as it serves as a key functional group in the construction of more complex molecules. This attribute makes it a popular choice for chemists working on drug discovery and agrochemical formulations. Recent studies have highlighted its role in the development of novel heterocyclic compounds, which are critical in addressing challenges in medicinal chemistry.

In the context of current trends, 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile aligns with the growing demand for fluorinated compounds. Fluorinated molecules are gaining prominence due to their enhanced stability, bioavailability, and metabolic resistance. The trifluoromethyl group in this compound is a prime example of how fluorine incorporation can improve the properties of organic molecules. This has led to a surge in searches for "fluorinated benzothiophenes" and "trifluoromethyl in drug design," reflecting the compound's relevance in modern research.

Another area of interest is the compound's potential in material science. The benzothiophene core is known for its electron-rich structure, making it a candidate for organic semiconductors and optoelectronic devices. Researchers are investigating its derivatives for use in OLEDs (organic light-emitting diodes) and photovoltaic cells. This aligns with the global push toward sustainable energy solutions, a topic frequently searched in conjunction with "organic electronics" and "advanced materials." The compound's unique properties position it as a promising building block for next-generation technologies.

From a commercial perspective, 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile is available through specialized chemical suppliers, often under the CAS No. 2138118-94-0. Its pricing and availability are common queries among procurement professionals and researchers. The compound's purity and stability are critical factors, as they directly impact its performance in downstream applications. Suppliers often provide technical data sheets detailing its physicochemical properties, such as melting point, solubility, and spectral data, to assist buyers in making informed decisions.

In summary, 3-chloro-6-(trifluoromethyl)-1-benzothiophene-2-carbonitrile (CAS No. 2138118-94-0) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its structural features, including the chloro, trifluoromethyl, and carbonitrile groups, make it a valuable tool for synthetic chemists. As research continues to uncover new uses for this compound, its importance in scientific and industrial contexts is expected to grow. For those seeking deeper insights, exploring its role in fluorinated heterocycles and advanced material design is highly recommended.